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Compound of Interest

Compound Name: 1,11-Dibromoundecane

Cat. No.: B097371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The long aliphatic chain of 1,11-dibromoundecane makes it a valuable monomer for the

synthesis of a diverse range of polymers. Its incorporation into the polymer backbone imparts

flexibility and influences key material properties. This guide provides a comparative overview of

the characterization of various polymer classes synthesized using 1,11-dibromoundecane,

offering a valuable resource for material selection and development in research and

pharmaceutical applications.

Comparison of Polymer Properties
The following table summarizes the key quantitative data for different classes of polymers

synthesized using 1,11-dibromoundecane as a common building block. This allows for a

direct comparison of their molecular weight, thermal, and mechanical characteristics.
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Note: The data presented is a representative range compiled from various literature sources

and may vary depending on the specific synthesis conditions and characterization methods.

Experimental Protocols
Detailed methodologies for the key experiments cited in the characterization of these polymers

are provided below.
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Polymer Synthesis: A General Overview
The synthesis of these polymers typically involves a polycondensation reaction where 1,11-
dibromoundecane reacts with a suitable co-monomer.
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Monomer Characteristics

Resulting Polymer Properties
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b097371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

